Cas no 23755-44-4 ((3-aminopropoxy)trimethylsilane)

• Product Name: (3-aminopropoxy)trimethylsilane
• CAS No: 23755-44-4
• MF: C₆H₁₇NOSi
• MW: 147.290782690048
• CID: 1415023
• PubChem ID: 529184
• Update Time: 2025-04-24

(3-aminopropoxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[(trimethylsilyl)oxy]-
• (3-aminopropoxy)trimethylsilane
• 3-(trimethylsilyloxy)propan-1-amine
• F8889-4284
• 3-[(Trimethylsilyl)oxy]propan-1-amine #
• 3-trimethylsilyloxypropan-1-amine
• 3-[(Trimethylsilyl)oxy]-1-propanamine
• 23755-44-4
• AB87322
• 3-Amino-1-propanol, trimethylsilyl ether
• EN300-124009
• DTXSID901287894
• AKOS006339910
• 3-((trimethylsilyl)oxy)propan-1-amine
• SCHEMBL10392120
• 1-Propanol, 3-amino, O-TMS
• 3-aminopropyltrimethylsiloxane
• 3-Aminopropanol, TMS derivative

• Inchi： 1S/C6H17NOSi/c1-9(2,3)8-6-4-5-7/h4-7H2,1-3H3
• InChI Key： VTBPVFUOJWSMHY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OCCCN

Computed Properties

• Exact Mass: 147.10801
• Monoisotopic Mass: 147.107940700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 69.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on (3-aminopropoxy)trimethylsilane

Introduction to 1-Propanamine, 3-[(trimethylsilyl)oxy]- (CAS No: 23755-44-4)

1-Propanamine, 3-[(trimethylsilyl)oxy]-, identified by its Chemical Abstracts Service (CAS) number 23755-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of amine derivatives featuring a unique trimethylsilyl (TMS) ether functional group at the 3-position of the propanamine backbone. The presence of this protective group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 1-Propanamine, 3-[(trimethylsilyl)oxy]- make it a versatile building block for medicinal chemists. The primary amine functionality at the 1-position and the trimethylsilyl ether at the 3-position provide distinct reactivity patterns that can be exploited in various synthetic pathways. This compound is particularly useful in protecting sensitive hydroxyl groups during multi-step syntheses, preventing unwanted side reactions that could compromise the yield and purity of the final product.

In recent years, there has been growing interest in the application of organosilicon compounds, such as those containing trimethylsilyl groups, in pharmaceutical research. The trimethylsilyl moiety is known for its stability under a wide range of conditions and its ability to enhance the solubility and metabolic stability of drug candidates. This has led to its widespread use in the synthesis of active pharmaceutical ingredients (APIs) and other biologically active molecules.

One of the most compelling aspects of 1-Propanamine, 3-[(trimethylsilyl)oxy]- is its role in facilitating cross-coupling reactions, which are fundamental to modern organic synthesis. The protected amine can be selectively deprotected under mild conditions, allowing for further functionalization without affecting other sensitive functional groups. This property makes it an indispensable tool in the construction of complex molecular architectures, particularly in the synthesis of heterocyclic compounds that are prevalent in many drug molecules.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like 1-Propanamine, 3-[(trimethylsilyl)oxy]- in accelerating drug discovery and development pipelines. By providing a reliable and efficient means of protecting and manipulating functional groups, this compound enables chemists to explore a broader range of chemical space with greater precision. This has been particularly evident in recent studies focusing on kinase inhibitors and other small-molecule therapeutics where structural complexity is often a key determinant of biological activity.

Recent advancements in synthetic methodologies have further highlighted the utility of 1-Propanamine, 3-[(trimethylsilyl)oxy]-. For instance, transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling have become increasingly popular for constructing carbon-carbon bonds efficiently. The protective nature of the trimethylsilyl ether allows for selective deprotection after these reactions are complete, ensuring high yields and minimal byproduct formation. This has been particularly valuable in large-scale synthesis where minimizing waste and maximizing efficiency are critical considerations.

The role of this compound extends beyond mere synthetic utility; it also plays a crucial role in drug design and optimization. By providing a means to selectively modify specific regions of a molecule without affecting others, 1-Propanamine, 3-[(trimethylsilyl)oxy]- enables medicinal chemists to fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These factors are often determining factors in whether a candidate drug progresses to clinical trials and ultimately reaches market approval.

In conclusion, 1-Propanamine, 3-[(trimethylsilyl)oxy]- (CAS No: 23755-44-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on complex molecular architectures. As research continues to evolve, it is likely that this compound will play an even greater role in the development of novel therapeutics that address unmet medical needs.